1-Cyclopropanecarbonyl-cyclopentane carboxylic acid methyl ester

• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: methyl 1-(cyclopropanecarbonyl)cyclopentane-1-carboxylate
• InChI: InChI=1S/C11H16O3/c1-14-10(13)11(6-2-3-7-11)9(12)8-4-5-8/h8H,2-7H2,1H3
• InChI Key: ZQYODFVEBJJEPW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCCC1)C(=O)C2CC2

Description

1-Cyclopropanecarbonyl-cyclopentane carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H16O3 and its molecular weight is 196.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3-cyclopropyl-3-oxopropanoate (2.0 g, 14 mmol) in DMF (70 mL) was added sodium hydride (60% in mineral oil, 1.41 g, 35 mmol). The reaction mixture was stirred for 10 min then 1,4-dibromobutane (1.85 mL, 15 mmol) was slowly added. The reaction mixture was stirred for 2.5 h then carefully quenched with water and extracted with diethyl ether (2×). The combined organics were washed with water (2×) and brine then dried over Na2SO4 and concentrated. The residue was purified by chromatography over 60 g SiO2 (0% to 10% EtOAc/hexanes) to afford 0.63 g (23%) of 1-cyclopropanecarbonyl-cyclopentane carboxylic acid methyl ester as a colorless oil.